4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid

• IUPAC Name: 4-oxo-4-[4-(2-phenylethylsulfamoyl)anilino]butanoic acid
• InChI: InChI=1S/C18H20N2O5S/c21-17(10-11-18(22)23)20-15-6-8-16(9-7-15)26(24,25)19-13-12-14-4-2-1-3-5-14/h1-9,19H,10-13H2,(H,20,21)(H,22,23)
• InChI Key: PUASGXRWQKQFMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid, also known as O-PhPA, is a synthetic organic molecule with a wide range of applications in biochemical and physiological research. O-PhPA has been used in laboratory experiments to study its effects on protein synthesis, cellular metabolism, and gene expression. O-PhPA is a highly selective inhibitor of protein kinase C (PKC) and has been used to investigate the role of PKC in various diseases and conditions.

Mechanism of Action

4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid is a highly selective inhibitor of protein kinase C (PKC). PKC is a family of enzymes that play a role in many cellular processes, including cell growth, differentiation, and apoptosis. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid binds to the active site of PKC and inhibits its activity, leading to a decrease in the activity of the enzyme. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid also binds to other proteins, such as the p53 tumor suppressor protein, and inhibits their activity.
Biochemical and Physiological Effects
4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has been shown to have a variety of biochemical and physiological effects. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has been shown to inhibit the activity of protein kinase C, leading to a decrease in the activity of the enzyme. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has also been shown to inhibit the activity of other proteins, such as the p53 tumor suppressor protein, and to inhibit the activity of other enzymes, such as phosphatidylinositol 3-kinase (PI3K). 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has also been shown to modulate the expression of genes involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has several advantages and limitations for laboratory experiments. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid is a highly selective inhibitor of protein kinase C and can be used to study the role of PKC in various diseases and conditions. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid is also relatively easy to synthesize and can be stored at room temperature for long periods of time. However, 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid is not a potent inhibitor of other proteins, such as p53, and may not be suitable for use in experiments that require a more potent inhibitor.

Future Directions

There are several potential future directions for research using 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid could be used to study the role of PKC in other diseases, such as Parkinson’s disease and Huntington’s disease. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid could also be used to study the effects of PKC on cell migration and invasion. Additionally, 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid could be used to investigate the effects of PKC on cell signalling pathways and gene expression. Finally, 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid could be used to investigate the effects of PKC on drug resistance and drug sensitivity in cancer cells.

Synthesis Methods

4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid can be synthesized from the reaction of 4-hydroxybenzoic acid and 2-phenylethylamine in the presence of sulfuric acid. The reaction is carried out in anhydrous conditions at a temperature of 80°C. The reaction is completed in two steps: first, the formation of 4-hydroxy-4-[(2-phenylethyl)amino]butanoic acid, and second, the formation of 4-oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid.

Scientific Research Applications

4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has been used in scientific research to study the role of protein kinase C in various diseases and conditions. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid is a highly selective inhibitor of protein kinase C and has been used to investigate the role of PKC in a variety of diseases, including cancer, Alzheimer’s disease, diabetes, and cardiovascular disease. 4-Oxo-4-[(4-{[(2-phenylethyl)amino]sulfonyl}phenyl)amino]butanoic acid has also been used in studies to investigate the effects of PKC on cellular metabolism, gene expression, and protein synthesis.